BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for
JHU-083

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JHU-083

Cat. No.: B10818697

JHU-083 is a potent, orally active, and selective glutaminase antagonist, functioning as a
prodrug of 6-diazo-5-oxo-L-norleucine (DON).[1][2] Due to its nature as a research chemical
with limited safety data, stringent adherence to safety protocols during handling and disposal is
imperative. This guide provides essential procedural information for researchers, scientists, and
drug development professionals. Note that a specific Safety Data Sheet (SDS) for JHU-083 is
not publicly available; therefore, these guidelines are based on general best practices for
handling potent, unstable research compounds and information from related substances.

Key Safety and Handling Information

A summary of critical safety and handling information for JHU-083 is presented below.
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Parameter Information Source
Physical State Solid [3]
Appearance White [3]
- Soluble in water. Soluble in
Solubility [2][3]
DMSO (62 mg/mL).
N Solutions are unstable and
Stability [2]
should be freshly prepared.
Keep containers tightly closed
Storage in a dry, cool, and well- [3]

ventilated place.

Incompatible Materials

Strong oxidizing agents.

[3]

Personal Protective Equipment
(PPE)

Wear appropriate protective
eyeglasses or chemical safety

goggles, gloves, and lab coat.

[3]

First Aid: Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

[3]

First Aid: Skin Contact

Wash off immediately with
plenty of water for at least 15

minutes.

[3]

First Aid: Inhalation

Remove to fresh air.

[3]

First Aid: Ingestion

Clean mouth with water and
drink plenty of water

afterwards.

[3]

Experimental Protocols: Disposal of JHU-083

The following step-by-step protocol outlines the recommended procedure for the disposal of
JHU-083. This protocol is designed to mitigate risks associated with its potency and instability.

1. Decontamination of Non-Consumable Materials:
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All non-consumable materials (e.g., glassware, spatulas) that have come into contact with
JHU-083 should be decontaminated.

Rinse contaminated items with a suitable solvent (e.g., ethanol or isopropanol) to remove
residual JHU-083.

Following the solvent rinse, wash with soap and copious amounts of water.[4]

The solvent rinseate should be collected and disposed of as hazardous chemical waste.

. Disposal of Contaminated Consumables:

All consumable materials (e.g., pipette tips, gloves, weigh boats) contaminated with JHU-083
should be considered hazardous waste.

Place all contaminated consumables in a designated, sealed, and clearly labeled hazardous
waste container.

The label should include "Hazardous Waste," the name of the chemical (JHU-083), and the
date.

. Disposal of Unused JHU-083:

Solid Waste:

Unused solid JHU-083 should be disposed of in its original container or a securely sealed
and labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.

Ligquid Waste (Solutions):

As JHU-083 solutions are unstable, they should be prepared fresh for each experiment to
minimize waste.[2]

Collect all waste solutions containing JHU-083 in a designated, sealed, and clearly labeled
hazardous waste container.

The container should be appropriate for the solvent used (e.g., a solvent-safe plastic or glass
container).

The label must clearly indicate the contents, including the name "JHU-083," the solvent(s)
used, and the approximate concentration.

. Final Disposal:

All hazardous waste containing JHU-083 must be disposed of through your institution's EHS
office.
Follow all institutional and local regulations for the disposal of hazardous chemical waste.
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¢ Do not dispose of JHU-083 down the drain or in regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of JHU-083.

Waste Generation Waste Segregation & Collection

Unused JHU-083
(Solid or Solution)
Contaminated Materials
(Glassware, PPE, etc.)

Collect Unused JHU-083

Collect Contaminated
Consumables

Final Disposal

Dispose via Institutional
EHS Office

Decontaminate Non-Consumables

Click to download full resolution via product page

Caption: Workflow for the safe disposal of JHU-083 and associated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for JHU-
083]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818697#jhu-083-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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